Cas no 2411241-79-5 (3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide)

3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide is a fluorosulfonylated benzamide derivative with potential applications in medicinal chemistry and material science. The compound features a fluorosulfonyloxy group, which enhances its reactivity as an electrophile, making it useful in cross-coupling reactions or as a precursor for further functionalization. The trifluoromethylphenyl moiety contributes to increased lipophilicity and metabolic stability, which may be advantageous in drug design. Its structural complexity allows for selective modifications, offering versatility in synthetic pathways. The compound’s stability under controlled conditions and well-defined reactivity profile make it a valuable intermediate for researchers exploring novel bioactive molecules or advanced materials. Proper handling is required due to the fluorosulfonyl group’s potential reactivity.
3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide structure
2411241-79-5 structure
Product Name:3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide
CAS No:2411241-79-5
MF:C15H11F4NO4S
MW:377.310756921768
CID:5380193
Update Time:2025-06-09

3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide
    • Inchi: 1S/C15H11F4NO4S/c1-9-5-6-10(7-13(9)24-25(19,22)23)14(21)20-12-4-2-3-11(8-12)15(16,17)18/h2-8H,1H3,(H,20,21)
    • InChI Key: HBCANFAAKFGXGY-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=C(C)C(OS(F)(=O)=O)=C1

Experimental Properties

  • Density: 1.496±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 384.4±42.0 °C(Predicted)
  • pka: 12.68±0.70(Predicted)

3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide Pricemore >>

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2411241-79-5 95.0%
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Additional information on 3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide

Comprehensive Overview of 3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide (CAS No. 2411241-79-5)

3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide, with the CAS number 2411241-79-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both fluorosulfonyl and trifluoromethyl groups in its structure enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for fluorinated compounds has surged due to their unique properties, such as increased metabolic stability and lipophilicity. These characteristics make them highly valuable in the development of bioactive molecules. Researchers are particularly interested in 3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide for its potential role in designing enzyme inhibitors and receptor modulators. Its structural features align with current trends in precision medicine and targeted therapy, which are among the most searched topics in scientific literature and AI-driven databases.

The synthesis of CAS 2411241-79-5 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the fluorosulfonyloxy moiety and the subsequent coupling with 3-(trifluoromethyl)aniline. These reactions require careful optimization to achieve high yields and purity, as impurities can significantly impact the compound's performance in downstream applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the final product.

From an industrial perspective, 3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide is often explored for its potential in crop protection and pest management. The agrochemical sector is increasingly focusing on sustainable solutions, and this compound's unique properties could contribute to the development of next-generation herbicides or fungicides. This aligns with the growing public interest in environmentally friendly agricultural practices, a topic frequently searched in online platforms.

In the realm of material science, CAS 2411241-79-5 is being investigated for its potential use in advanced polymers and coatings. The incorporation of fluorine atoms into polymeric matrices can enhance properties such as thermal stability, chemical resistance, and surface energy. These improvements are critical for applications in electronics, aerospace, and renewable energy sectors, which are currently experiencing rapid growth and innovation.

Safety and handling of 3-[(Fluorosulfonyl)oxy]-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide require adherence to standard laboratory protocols. While not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to minimize exposure. Storage conditions typically involve keeping the compound in a cool, dry place away from direct sunlight and moisture to maintain its stability over time.

The future prospects for CAS 2411241-79-5 are promising, with ongoing research exploring its applications in drug delivery systems and diagnostic agents. As the scientific community continues to uncover new functionalities for fluorinated benzamides, this compound is likely to play a pivotal role in advancing biomedical research and industrial chemistry. Its versatility and adaptability make it a valuable asset in addressing some of the most pressing challenges in modern science and technology.

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